Cas no 112671-47-3 (Ethyl (4-bromo-2-iodophenyl)carbamate)

• Product Name: Ethyl (4-bromo-2-iodophenyl)carbamate
• CAS No: 112671-47-3
• MF: C₉H₉BrINO₂
• MW: 369.981734037399
• CID: 2881103
• Update Time: 2023-08-10

Ethyl (4-bromo-2-iodophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl (4-bromo-2-iodophenyl)carbamate
• Ethyl (4-bromo-2-iodophenyl)carbamate

• Inchi： 1S/C9H9BrINO2/c1-2-14-9(13)12-8-4-3-6(10)5-7(8)11/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： BSVPUVHYXNOPMS-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1NC(=O)OCC)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3